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Compound of Interest

Compound Name: 1-Octadecenylsuccinic Acid

Cat. No.: B15075616

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-octadecenylsuccinic acid,
focusing on its molecular structure, physicochemical properties, synthesis, and
characterization. This document is intended to serve as a valuable resource for professionals
engaged in research and development activities involving this compound.

Molecular Structure and Physicochemical
Properties

1-Octadecenylsuccinic acid, also known by its IUPAC name 2-[(E)-octadec-1-
enyl]butanedioic acid, is a dicarboxylic acid with a long aliphatic chain.[1] Its molecular formula
is C22H4004, and it has a molecular weight of approximately 368.55 g/mol .[1][2] The structure
consists of a succinic acid moiety substituted with an 18-carbon alkenyl chain. The presence of
both a long hydrophobic alkyl chain and a hydrophilic dicarboxylic acid group gives the
molecule amphiphilic properties.

The key identifiers and computed physicochemical properties of 1-octadecenylsuccinic acid
are summarized in the table below.
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Property Value Source

2-[(E)-octadec-1-
IUPAC Name o ] PubChem[1]
enyl]butanedioic acid

CAS Number 90704-67-9 Santa Cruz Biotechnology[2]
Molecular Formula C22H4004 PubChem[1]
Molecular Weight 368.55 g/mol PubChem[1]
Monoisotopic Mass 368.29265975 Da PubChem[1]
XLogP3 8.3 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 19 PubChem[1]
Topological Polar Surface Area  74.6 A2 PubChem[1]
Heavy Atom Count 26 PubChem[1]

Synthesis of 1-Octadecenylsuccinic Acid

The synthesis of 1-octadecenylsuccinic acid is typically achieved through a two-step
process. The first step involves the synthesis of its anhydride precursor, octadecenyl succinic
anhydride (OSA), via an ene reaction. The subsequent step is the hydrolysis of the anhydride
to yield the dicarboxylic acid.
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General synthesis workflow for 1-octadecenylsuccinic acid.

The synthesis of alkenyl succinic anhydrides is well-documented, often involving the reaction of
an olefin with maleic anhydride at elevated temperatures.[3][4]

+ Reactants and Stoichiometry: Charge a reaction vessel with 1-octadecene and maleic
anhydride. A molar excess of the olefin (1.5 to 5.0 moles per mole of maleic anhydride) is
generally used to favor the formation of the desired product.[5]

+ Reaction Conditions: The mixture is heated to a temperature in the range of 180°C to 250°C.
[5][6] The reaction is typically conducted under an inert atmosphere (e.g., nitrogen) to
prevent oxidation.
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e Reaction Time: The reaction is allowed to proceed for a period of 2 to 8 hours.[5] The
progress of the reaction can be monitored by techniques such as infrared (IR) spectroscopy
to observe the disappearance of the maleic anhydride peaks.

 Purification: After the reaction is complete, the excess unreacted 1-octadecene is removed
by vacuum distillation.[3] The crude OSA is then collected.

The conversion of the anhydride to the corresponding dicarboxylic acid is a straightforward
hydrolysis reaction.[7]

o Reactants: Mix octadecenyl succinic anhydride with a slight molar excess of water in a
reaction flask.

e Reaction Conditions: Heat the mixture to approximately 80°C with stirring for about 30
minutes.[7]

e Monitoring: The completion of the reaction can be confirmed by IR spectroscopy, indicated
by the disappearance of the anhydride carbonyl peaks and the appearance of carboxylic
acid carbonyl and hydroxyl peaks.[7]

« |solation: The resulting 1-octadecenylsuccinic acid can then be isolated. Further
purification can be achieved by recrystallization if necessary.

Characterization

The structural elucidation and confirmation of 1-octadecenylsuccinic acid are performed
using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
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NMR Spectroscopy

(*H, 3C) Infrared (IR) Spectroscopy

Workflow for the characterization of 1-octadecenylsuccinic acid.

NMR spectroscopy is a powerful tool for determining the detailed molecular structure. Both *H
and 3C NMR are employed.

e 'H NMR: The proton NMR spectrum provides information about the number and types of
hydrogen atoms present. Key expected signals include those for the vinyl protons of the
octadecenyl chain, the aliphatic protons of the long alkyl chain, the methylene and methine
protons of the succinic acid backbone, and the acidic protons of the carboxyl groups.

e 13C NMR: The carbon-13 NMR spectrum reveals the different carbon environments in the
molecule. Distinct signals are expected for the carbonyl carbons of the carboxylic acids, the
sp? hybridized carbons of the double bond, and the numerous sp? hybridized carbons of the
long alkyl chain.

Experimental Protocol (General):

o Sample Preparation: Dissolve a small amount of the purified 1-octadecenylsuccinic acid in
a suitable deuterated solvent (e.g., CDCl3, DMSO-de).

o Data Acquisition: Acquire *H and 3C NMR spectra using a high-field NMR spectrometer.
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o Data Analysis: Process the spectra to determine chemical shifts (d), coupling constants (J),
and integration values to elucidate the structure.

Spectra for (1-Octadecenyl)succinic acid are available in public databases such as
SpectraBase.[8][9]

IR spectroscopy is used to identify the functional groups present in the molecule.
» Key Vibrational Bands:

o Abroad O-H stretch from the carboxylic acid groups, typically in the range of 2500-3300
cm~L,

o A strong C=0 stretch from the carbonyl of the carboxylic acids, usually around 1700-1725
cm~L,

o C-H stretching vibrations from the alkyl chain, just below 3000 cm~1.
o A C=C stretch from the alkene, typically around 1640-1680 cm™1.
Experimental Protocol (General):

o Sample Preparation: The sample can be prepared as a thin film by casting from a volatile
solvent like chloroform (CHCIs) onto a salt plate (e.g., NaCl or KBr).[8]

o Data Acquisition: Record the IR spectrum using a Fourier-Transform Infrared (FTIR)
spectrometer.

o Data Analysis: Identify the characteristic absorption bands to confirm the presence of the
expected functional groups.

An IR spectrum for (1-Octadecenyl)succinic acid is available in the NIST WebBook and
SpectraBase.[8][10]

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule, further confirming its identity.
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o Expected Data: The mass spectrum should show a molecular ion peak (M*) or a protonated
molecular peak ([M+H]*) corresponding to the molecular weight of 1-octadecenylsuccinic
acid (368.55 g/mol ). The fragmentation pattern can provide additional structural information.

Experimental Protocol (General):

o Sample Introduction: Introduce the sample into the mass spectrometer, often via direct
infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or
Liguid Chromatography (LC-MS).

« lonization: Utilize an appropriate ionization technique, such as Electron lonization (EI) or
Electrospray lonization (ESI).

o Data Analysis: Analyze the resulting mass spectrum to determine the mass-to-charge ratio
(m/z) of the parent ion and major fragment ions.

Biological Activity and Applications

While succinic acid itself is a key metabolic intermediate in the Krebs cycle, there is limited
information in the public domain regarding specific signaling pathways for 1-
octadecenylsuccinic acid.[11] Its precursor, octadecenyl succinic anhydride (OSA), is widely
used in industrial applications, particularly as a sizing agent in the paper industry to impart
water resistance.[3][12] It is also used as an intermediate in the synthesis of additives for
lubricants and dispersants.[4][13][14] The properties of 1-octadecenylsuccinic acid suggest
its potential use as a surfactant, emulsifier, or corrosion inhibitor due to its amphiphilic nature.
Further research is needed to explore its potential biological activities and applications in drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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